Cas no 10275-88-4 (Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo-)

• Product Name: Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo-
• CAS No: 10275-88-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1133768
• PubChem ID: 2754998
• Update Time: 2025-05-21

Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo-
• 1,4,4-trimethyl-2-oxocyclopentane-1-carbaldehyde
• 2-formyl-2,4,4-trimethylcyclopentanone
• DTXSID00373064
• 10275-88-4
• 1,4,4-trimethyl-2-oxocyclopentanecarbaldehyde
• EN300-6776756
• AKOS004909654

• Inchi： 1S/C9H14O2/c1-8(2)4-7(11)9(3,5-8)6-10/h6H,4-5H2,1-3H3
• InChI Key： WFZUMRRSSAKEIO-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC1(C=O)C

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo-

Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo: A Comprehensive Overview in Modern Chemical Research

The compound with the CAS number 10275-88-4 and the product name Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo represents a fascinating molecule with significant applications in the field of organic synthesis and pharmaceutical research. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary chemical biology and drug development.

Structurally, Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo is characterized by a cyclopentane ring substituted with a formyl group at the 2-position and three methyl groups at the 1-, 4-, and 4-positions. This unique arrangement imparts distinct reactivity and makes it a valuable intermediate in various synthetic transformations. The presence of the aldehyde functionality (CHO) at the 2-position allows for further derivatization through condensation reactions, such as Schiff base formation, which is widely utilized in medicinal chemistry for the development of bioactive molecules.

In recent years, the compound has garnered attention for its role in the synthesis of bioactive heterocycles. Heterocyclic compounds are known for their diverse pharmacological properties and are prevalent in many therapeutic agents. The cyclopentane core of Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo provides a stable scaffold that can be modified to produce complex molecular architectures. For instance, researchers have explored its utility in constructing fused rings systems such as pyrrolidines and piperidines, which are crucial motifs in numerous drugs targeting neurological disorders.

One of the most compelling aspects of this compound is its application in the synthesis of chiral molecules. Chirality plays a pivotal role in pharmaceuticals, as enantiomers of a drug can exhibit vastly different biological activities. The stereochemistry of Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo allows for selective functionalization that can be leveraged to produce enantiomerically pure compounds. This has opened up new avenues in drug discovery, particularly for developing enantiomerically enriched drugs that offer improved efficacy and reduced side effects.

The compound also finds utility in materials science. Its rigid cyclopentane ring and functionalized aldehyde group make it a suitable precursor for designing polymers with specific properties. For example, researchers have utilized derivatives of Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo to create novel polymeric materials with enhanced thermal stability and mechanical strength. These materials are being explored for applications in electronics and coatings.

In academic research, Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo has been employed as a key intermediate in catalytic processes. Transition metal-catalyzed reactions are essential tools in synthetic chemistry for constructing complex molecules efficiently. The aldehyde functionality serves as a convenient handle for metal coordination and activation during these transformations. Recent studies have demonstrated its use in cross-coupling reactions such as Suzuki-Miyaura coupling and Heck reactions, which are pivotal for building carbon-carbon bonds in drug molecules.

The pharmaceutical industry has also recognized the potential of this compound. It has been incorporated into various drug candidates under development for treating metabolic disorders and inflammatory conditions. The ability to derivatize the cyclopentane ring while maintaining the aldehyde functionality provides a versatile platform for generating structurally diverse molecules with tailored biological activities. Preclinical studies have shown promising results using derivatives of Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo as lead compounds.

The synthesis of Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo itself is an area of active investigation. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These methods often involve multi-step organic transformations starting from readily available precursors such as cyclopentene derivatives or ketones. Advances in green chemistry principles have also led to the development of solvent-free or aqueous-phase synthesis techniques for this compound.

The future prospects of this compound are promising. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify new applications for existing molecules like Cyclopentanecarboxaldehyde, 1,4,4-trimethyl-2-oxo. These computational approaches can predict potential biological activities and guide experimental design more effectively than traditional methods alone. Additionally，the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the development of novel therapeutics based on this scaffold.

In conclusion，Cyclopentanecarboxaldehyde，1，4，4-trimethyl-2-oxttobxone an important intermediate with CAS number10275 -88 -44 plays a significant role in modern chemical research。 Its unique structural features make it valuable for synthesizing bioactive heterocycles、chiral drugs、and advanced materials。 As research continues to evolve，the applications of this compound will undoubtedly expand，leading to new breakthroughs in medicine、materials science，and beyond。